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Compound of Interest

Compound Name: 1H-indole-5-sulfonyl chloride

Cat. No.: B109613

Physical Properties of 1H-Indole-5-Sulfonyl
Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1H-
indole-5-sulfonyl chloride (CAS No. 1094209-33-2), a key intermediate in synthetic and
medicinal chemistry. This document consolidates available data on its melting point and
solubility characteristics, outlines representative experimental protocols for their determination,
and presents a typical synthetic application.

Core Physical Properties

1H-Indole-5-sulfonyl chloride is a valuable chemical building block, combining the privileged
indole scaffold with a highly reactive sulfonyl chloride functional group. This structure makes it
an essential reagent for the synthesis of novel sulfonamide derivatives, which are prominent in
many pharmaceutical agents[1].

Data Summary

The physical properties of 1H-indole-5-sulfonyl chloride are summarized in the table below. It
is important to note that while some data for analogous structures are available, specific
experimental values for the parent compound are not widely reported in publicly accessible
literature.
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Property Value Notes
Molecular Formula CsHeCINO2S
Molecular Weight 215.66 g/mol [1][2]
Not explicitly reported; likely a Related sulfonyl chlorides are
Appearance ] ]
solid. solids.
For comparison, the melting
] ] Not reported in surveyed point of the related compound
Melting Point ) .
literature. 1-methyl-1H-indole-5-sulfonyl
chloride is 79 °C.
Recommended solvents for
reactions include
dichloromethane and
- Soluble in anhydrous polar tetrahydrofuran (THF) to
Solubility

aprotic solvents.

prevent hydrolysis[1]. The
compound is expected to be
reactive with water and other

nucleophilic solvents.

Experimental Protocols

Detailed experimental methodologies for determining the physical properties of chemical

compounds are crucial for reproducible research. Below are representative protocols that can

be applied to 1H-indole-5-sulfonyl chloride.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined with high precision using a

capillary melting point apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 1H-indole-5-sulfonyl chloride

is packed into a capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the
expected melting point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the temperature at which the entire sample has melted into a clear liquid. A
narrow melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Solubility Determination

Qualitative solubility tests are performed to identify suitable solvents for reactions, purification,
and analysis. Given the reactivity of the sulfonyl chloride group, anhydrous solvents should be
used where reaction is not desired.

Methodology:

o Sample Preparation: A small, measured amount of 1H-indole-5-sulfonyl chloride (e.g., 10
mg) is placed into a test tube.

e Solvent Addition: A measured volume of a selected solvent (e.g., 1 mL of anhydrous
dichloromethane) is added to the test tube.

o Observation: The mixture is agitated at a constant temperature. The compound's solubility is
observed and categorized (e.g., soluble, partially soluble, insoluble).

e Testing in Various Solvents: This procedure is repeated with a range of solvents of varying
polarities, such as tetrahydrofuran, acetonitrile, and non-polar solvents like hexanes, to build
a comprehensive solubility profile. The reactivity of the compound, particularly its propensity
for hydrolysis in the presence of water, must be taken into account when selecting and
handling solvents.

Synthetic Workflow Visualization

A primary application of 1H-indole-5-sulfonyl chloride is in the synthesis of sulfonamides via
nucleophilic substitution with amines. The general workflow for this reaction is depicted below.
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This reaction is fundamental in drug discovery for creating libraries of compounds for biological

Start: Reagents

1H-Indole-5-sulfonyl chloride
in Anhydrous Aprotic Solvent
(e.g., Dichloromethane)

screening[1].

Primary or Secondary Amine (R1R2NH)
+ Base (e.g., Triethylamine)

Combine and Stir
(e.g., at 0°C to room temp.)

Reaction Mixture

Aqueous Workup
(e.g., wash with dilute acid, water, brine)

Purification
(e.g., Column Chromatography)

Purified Product

Final Product:
Indole-5-sulfonamide
End: Characterization
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Click to download full resolution via product page
Caption: Synthetic workflow for sulfonamide synthesis.

This guide serves as a foundational resource for professionals working with 1H-indole-5-
sulfonyl chloride, highlighting its key physical properties and providing standardized
methodologies for its characterization and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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